1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate
Overview
Description
1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate (TBEODC) is a novel synthetic compound with potential applications in the medical and scientific research fields. It is a carboxylate ester of the five-membered oxazepane ring system and is formed from a condensation reaction of 1-tert-butyl-4-ethyl-5-oxazepane and 1,4-dicarboxylic acid. This compound has been found to have a wide range of applications in the fields of biochemistry, physiology, and medical research.
Scientific Research Applications
Synthesis and Molecular Structure
- Hoffmann and Rabe (1984) described the synthesis of a similar dicarboxylic acid, highlighting its application in chemical synthesis, particularly in the coupling of aldehydes and activated double bonds (Hoffmann & Rabe, 1984).
- Moriguchi et al. (2014) synthesized tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, which has structural similarities, emphasizing its potential in studying cyclic amino acid esters (Moriguchi et al., 2014).
Biological Activity and Intermediate Uses
- The compound synthesized by Zhao et al. (2017), similar to 1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate, serves as an important intermediate in the synthesis of biologically active compounds (Zhao et al., 2017).
- Studer, Hintermann, and Seebach (1995) explored the use of a similar compound as a chiral auxiliary and building block in dipeptide synthesis, highlighting its versatility in organic synthesis (Studer, Hintermann, & Seebach, 1995).
Chemical Synthesis and Characterization
- Nishio et al. (2011) reported on the synthesis of 4-tert-butyl 2-ethyl 3-amino-1-benzyl-5-dialkylamino-1H-pyrrole-2,4-dicarboxylate derivatives, demonstrating the importance of such compounds in advanced chemical synthesis and characterization (Nishio, Uchiyama, Kito, & Nakahira, 2011).
Safety and Hazards
The compound has been classified with the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
1-O-tert-butyl 4-O-ethyl 5-oxoazepane-1,4-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO5/c1-5-19-12(17)10-6-8-15(9-7-11(10)16)13(18)20-14(2,3)4/h10H,5-9H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGOJCPKOOGIRPA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CCC1=O)C(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80403277 | |
Record name | 1-tert-Butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80403277 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
141642-82-2 | |
Record name | 1-tert-Butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80403277 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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